Reference Substances reference standards | Vulcanchem Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.

VCID Product Name CAS No. MF
VC0013645 L-Mannose 10030-80-5 C6H12O6
VC0013670 Methyl 2-Acetamido-2-deoxy-3-O-(ß-D-galactopyranosyl)-β-D-glucopyranoside 100836-88-2 C15H27NO11
VC0013650 4-Mercaptobenzoic Acid, Technical Grade 1074-36-8 C₇H₆O₂S
VC0013677 Methyl 3-Amino-3-deoxy-α-D-mannopyranoside, Hydrochloride 14133-35-8 C7H16ClNO5
VC0013657 O-2-(Methanethiosulfonate)ethyl-N-(N,N-dimethylaminoethyl)carbamate Hydrochloride 187592-54-7 C8H19ClN2O4S2
VC0013679 2-Methyl-3-(2-piperidinyl)pyridine 2055-12-1 C11H16N2
VC0013654 3-Mercaptopicolinic Acid Hydrochloride 320386-54-7 C6H6ClNO2S
VC0013644 (2S,3S,4R,5R)-2,3,4,5,6-Pentahydroxyhexanal 3458-28-4 C₆H₁₂O₆
VC0013639 4-(N-Maleimido)benzyl-α-trimethylammonium Iodide 34696-66-7 C14H17IN2O2
VC0013662 8-Methoxycarbonyloctanol 34957-73-8 C10H20O3
VC0013658 3-Methanethiosulfonyl-N,N-dimethylpropionamide 359436-82-1 C6H13NO3S2
VC0013659 N-(Methanethiosulfonylethylcarboxamidoethyl)-5 -naphthylamine-1-sulfonic acid, Sodium Salt 359436-83-2 C16H19N2NaO6S3
VC0013652 4-Mercaptophenylacetic Acid 39161-84-7 C8H8O2S
VC0013684 Methyl 4,6-O-Benzylidene-α-D-mannopyranoside 4148-58-7 C14H18O6
VC0013648 3-Mercaptobenzoic Acid 4869-59-4 C7H6O2S
VC0013671 2-O-Methyl-α-D-N-acetylneuraminic Acid 50930-22-8 C₁₂H₂₁NO₉
VC0013672 (2S,3R,4S,6R)-4-Amino-6-methoxy-2-methyloxan-3-ol 54623-23-3 C7H15NO3
VC0013643 (2S,3R,4S,5R)-2-Amino-3,4,5,6-tetrahydroxyhexanal hydrochloride 5505-63-5 C₆H₁₄ClNO₅
VC0013641 D-Manno-γ-lactam 62362-63-4 C₆H₁₁NO₅
VC0013651 3-Mercaptophenylacetic Acid, 90per cent 63271-86-3 C8H8O2S
VC0013653 4-Mercaptophenylpropionic Acid 63545-55-1 C9H10O2S
VC0013688 N-Methyl-1-deoxynojirimycin 69567-10-8 C₇H₁₅NO₄
VC0013647 (S)-Mephenytoin 70989-04-7 C12H14N2O2
VC0013655 1-(2-Mesitylenesulfonyl)-3-nitro-1H-1,2,4-triazole 74257-00-4 C11H12N4O4S
VC0013682 2-[(4Ar,6R,7R,8R,8aS)-8-hydroxy-6-methoxy-2-phenyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-7-yl]isoindole-1,3-dione 97276-95-4 C22H21NO7